Cas no 2156519-58-1 (4-hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one)

4-Hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one is a triazine derivative with notable applications in organic synthesis and pharmaceutical research. Its structure features a hydroxyl group and a methylaminomethyl substituent, which contribute to its reactivity and potential as an intermediate in heterocyclic chemistry. The compound exhibits stability under controlled conditions and demonstrates versatility in forming derivatives for further functionalization. Its well-defined molecular framework makes it suitable for studies involving nucleophilic substitution and condensation reactions. Researchers value this compound for its potential in developing biologically active molecules, particularly in medicinal chemistry, where triazine-based scaffolds are of interest for their pharmacological properties. Proper handling and storage are recommended to maintain its integrity.
4-hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one structure
2156519-58-1 structure
Product Name:4-hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one
CAS No:2156519-58-1
MF:C5H8N4O2
MW:156.14262008667
CID:6073477
PubChem ID:165525687
Update Time:2025-05-27

4-hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one
    • EN300-1461919
    • 2156519-58-1
    • 4-hydroxy-6-[(methylamino)methyl]-1,2-dihydro-1,3,5-triazin-2-one
    • Inchi: 1S/C5H8N4O2/c1-6-2-3-7-4(10)9-5(11)8-3/h6H,2H2,1H3,(H2,7,8,9,10,11)
    • InChI Key: LFVOMZVMWMVJQF-UHFFFAOYSA-N
    • SMILES: O=C1NC(N=C(CNC)N1)=O

Computed Properties

  • Exact Mass: 156.06472551g/mol
  • Monoisotopic Mass: 156.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 82.6Ų

4-hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one Pricemore >>

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Additional information on 4-hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one

Comprehensive Overview of 4-hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one (CAS No. 2156519-58-1)

The compound 4-hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one (CAS No. 2156519-58-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique triazine backbone and functional groups, including the hydroxy and methylamino substituents, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for triazine derivatives like 4-hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one has surged due to their role in developing enzyme inhibitors and antimicrobial agents. This compound's structural features enable interactions with biological targets, making it a candidate for addressing antibiotic resistance—a pressing global health concern. Additionally, its potential in pesticide formulations aligns with the growing focus on eco-friendly agrochemicals, a topic frequently searched in scientific and industrial forums.

The synthesis of CAS No. 2156519-58-1 typically involves multistep organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and reduce environmental impact, reflecting the industry's shift toward green chemistry. Analytical methods like HPLC and NMR spectroscopy are critical for characterizing its purity and confirming its molecular structure, ensuring compliance with regulatory standards.

From a commercial perspective, 4-hydroxy-6-(methylamino)methyl-1,2-dihydro-1,3,5-triazin-2-one is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its high purity (>98%) and stability under controlled conditions, catering to laboratories focused on high-throughput screening and medicinal chemistry. Its relevance to cancer research and neurodegenerative disease studies further drives its market demand, as these areas dominate academic and pharmaceutical queries.

Looking ahead, innovations in computational chemistry and AI-driven drug design may unlock new applications for this compound. Researchers are leveraging molecular docking simulations to predict its interactions with proteins, a trend mirrored in popular search terms like "triazine-based drug design." As sustainability becomes a priority, the development of biodegradable derivatives of CAS No. 2156519-58-1 could emerge as a key focus, bridging gaps between efficacy and environmental safety.

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